C.I.Acid Orang 123
Description
Contextualization of Azo Dyes within Chemical Research
Azo dyes are a significant class of synthetic organic colorants characterized by the presence of one or more azo groups (-N=N-) linking aromatic or heteroaromatic rings. mdpi.comresearchgate.net They represent the largest and most versatile group of organic dyestuffs used commercially, accounting for a substantial portion of global industrial dye demand. researchgate.netnih.gov Their widespread application spans various industries, including textiles, leather, paper, printing, and to a lesser extent, historically, food and cosmetics. iarc.frresearchgate.netnih.govcdnsciencepub.com
The chemical research surrounding azo dyes is diverse, encompassing their synthesis, structural characterization, properties, applications, and environmental fate. The presence of the azo group is crucial for their chromophoric properties, contributing to their vibrant and intense colors. mdpi.comajchem-a.com Research efforts are also directed towards understanding their interactions with different materials and their behavior in various chemical and biological processes, including degradation and transformation. nih.govcdnsciencepub.comresearchgate.net
Historical Perspective of C.I. Acid Orange 123 (C.I. Acid Orange 3) Synthesis and Early Investigations
C.I. Acid Orange 3 was first synthesized by Schmidlin in 1911 and its commercial production commenced in the 1920s. iarc.frnih.gov The synthesis is achieved through the condensation of 1-chloro-2,4-dinitrobenzene (B32670) with 5-amino-2-anilinobenzenesulfonic acid. iarc.frnih.gov
Early investigations into C.I. Acid Orange 3 likely focused on its properties as a dye, its application in coloring various materials like wool, polyamide fibers, silk, and leather, and its fastness properties. worlddyevariety.comcncolorchem.com Its use in semi-permanent hair coloring products dates back to the late 1950s. nih.gov
Scope and Significance of Contemporary Academic Research on C.I. Acid Orange 123
Contemporary academic research on C.I. Acid Orange 123 continues to explore various aspects, particularly concerning its environmental implications and potential degradation methods. Given the widespread use of azo dyes and concerns about their persistence and potential impact on the environment, research into effective decolorization and degradation techniques is significant. nih.govcdnsciencepub.com
Studies have investigated electrochemical degradation methods, examining the effects of parameters such as electrolyte concentration, applied current, and initial dye concentration on decolorization efficiency. researchgate.net Research has also explored the intermediate products formed during degradation processes, often utilizing techniques like UV-Visible spectroscopy and high-performance liquid chromatography-mass spectrometry. researchgate.net
The study of C.I. Acid Orange 3's behavior in different environmental matrices, such as water and soil, is also a relevant area of contemporary research. Its ionic nature influences its retention in soil through ion-exchange processes and adsorption. nih.gov Research into anaerobic degradation in sludge has indicated potential decolorization under such conditions. nih.gov
The significance of this research lies in developing effective strategies for the removal and treatment of C.I. Acid Orange 123 from industrial wastewater and understanding its environmental fate to mitigate potential risks associated with its release.
Key Chemical and Physical Properties of C.I. Acid Orange 123:
| Property | Value/Description | Source |
| CAS Registry Number | 6373-74-6 | worlddyevariety.comcncolorchem.comnih.govsielc.com |
| Colour Index Number | 10385 | worlddyevariety.comcncolorchem.comiarc.fr |
| Molecular Formula | C₁₈H₁₃N₄NaO₇S | worlddyevariety.comcncolorchem.comnih.govsielc.com |
| Molecular Weight | 452.37 g/mol | worlddyevariety.comcncolorchem.comnih.govsielc.com |
| Appearance | Dark orange-brown microcrystals, Orange yellow powder | cncolorchem.comiarc.frchemicalbook.com |
| Solubility in Water | Very soluble (≥ 2% w/w), 2.86 g/L at 20℃, easily soluble in cold and hot water (50 g/L at 90℃) | iarc.frchemicalbook.com |
| Solubility in Ethanol | Very soluble, easily soluble for orange brown | iarc.frchemicalbook.com |
| Melting Point | >190 °C | chemicalbook.com |
Selected Research Findings on Degradation:
| Degradation Method | Key Findings | Source |
| Electrochemical Oxidation | Decolorization observed, formation of chlorinated intermediate products detected (two mono- and two dichlorinated). UV-Vis peak at 374 nm decreases, new peak appears at 460 nm. | researchgate.net |
| Ultrasound Enhanced Fenton-like Process | Decolorization rate influenced by ultrasonic power density, goethite addition, hydrogen peroxide concentration, and initial dye concentration. Optimal initial pH exists for highest decolorization rate and efficiency. | nih.gov |
| Anaerobic Biological Activated Carbon System | Effective anaerobic decolorization of a related azo dye (Acid Orange 7) demonstrated in a continuous upflow packed-bed reactor. | acs.org |
| Anaerobic Sludge Innoculum | 62% decolorization observed within 42 days with 100 mg/L dye and 200 mg/L sludge. No decolorization under aerobic conditions. | nih.gov |
Properties
CAS No. |
12234-96-7 |
|---|---|
Molecular Formula |
S |
Synonyms |
C.I.Acid Orang 123 |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Transformations of C.i. Acid Orange 123 C.i. Acid Orange 3
Established Synthetic Pathways for Azo Dyes Relevant to C.I. Acid Orange 123
While C.I. Acid Orange 123 is classified as a nitro dye rather than a traditional azo dye based on its primary chromophore structure, understanding the synthesis of azo dyes provides relevant context, particularly concerning the handling and reactions of aromatic amines and the formation of chromophoric systems. mdpi.com
Diazotization and coupling constitute a primary method for synthesizing many azo dyes. This two-step process begins with the diazotization of a primary aromatic amine, typically carried out at low temperatures (around 0-5°C) in an acidic medium using sodium nitrite (B80452) and hydrochloric acid. tifr.res.inchemistrystudent.comekb.eg This reaction generates an unstable but reactive aryl diazonium cation. tifr.res.inchemistrystudent.comnih.gov The diazonium salt is then immediately subjected to a coupling reaction. tifr.res.innih.gov This involves the electrophilic aromatic substitution of the aryl diazonium cation with an electron-rich aromatic compound, known as the coupling partner. tifr.res.innih.govunb.ca Common coupling partners include phenols, aromatic amines, and acetoacetanilides. nih.govwikipedia.org The coupling reaction, often performed in alkaline conditions, forms the characteristic azo linkage (-N=N-) that is central to the chromophore of azo dyes. tifr.res.inchemistrystudent.com
Condensation reactions also play a significant role in the synthesis of various dyes, including certain azo dyes and compounds with related structures. numberanalytics.com These reactions involve the combination of two or more molecules, often with the elimination of a small molecule like water. numberanalytics.com In the context of dye synthesis, condensation can occur between diazonium salts and phenolic or aromatic amine compounds. numberanalytics.com Furthermore, some azo dyes are prepared through the condensation of nitrated aromatic compounds with anilines, followed by reduction of the resulting azoxy intermediate. wikipedia.org
The specific synthesis of C.I. Acid Orange 3 is reported to be achieved through a condensation reaction. iarc.fr This method involves the condensation of 1-chloro-2,4-dinitrobenzene (B32670) with 5-amino-2-anilinobenzenesulfonic acid. iarc.fr
Chemical Modifications and Derivatization Studies of C.I. Acid Orange 123
Specific detailed studies focusing solely on the chemical modifications and derivatization of C.I. Acid Orange 123 are not extensively documented in the provided information. However, general approaches to modifying azo dyes and related structures involve reactions such as metal complexation and acylation to alter their properties, including color characteristics and fastness. wikipedia.org The introduction of functional groups through various chemical transformations can also be employed to modify the solubility, reactivity, and application of such compounds.
Investigation of Reduction Reactions and Their Products
The reduction of azo dyes is a well-established chemical transformation that typically leads to the reductive cleavage of the azo bond (-N=N-), yielding corresponding aromatic amines. This reaction is significant in the environmental fate and metabolism of azo dyes. While the direct reduction products of C.I. Acid Orange 123 are not explicitly detailed in the provided snippets, studies on the reduction of other Acid Orange dyes provide insight into the potential outcomes of such reactions.
For instance, the complete reduction of C.I. Disperse Orange 62, which contains reducible groups, results in the formation of aromatic amines such as 2,6-dichloro-p-phenylenediamine and N-(2-cyanoethyl-)-N-(2-benzoyloxyethyl-)-p-phenylenediamine. mdpi.com Investigations into the reduction of C.I. Acid Orange 7 have identified sulfanilic acid and 1-amino-2-naphthol (B1212963) as degradation products under anaerobic conditions. researchgate.netcapes.gov.br Similarly, sulfanilic acid and 4-aminoresorcinol were detected from the decolorization of Acid Orange 6, and sulfanilic acid and N,N-dimethyl-1,4-phenylenediamine were found as intermediates in the degradation of Acid Orange 52. researchgate.net
Electrochemical oxidation studies on azo dyes have shown that complete degradation can lead to short-chain carboxylic acids, including malic, succinic, acetic, oxalic, and oxamic acids, resulting from the cleavage of aromatic rings. electrochemsci.org
While these examples pertain to different dyes, they illustrate the general principle of azo bond reduction yielding aromatic amines and further degradation potentially leading to simpler organic molecules.
Table 1: Illustrative Reduction Products of Related Azo Dyes
| Dye | Reduction Products/Intermediates | Reference |
| C.I. Disperse Orange 62 | 2,6-dichloro-p-phenylenediamine | mdpi.com |
| N-(2-cyanoethyl-)-N-(2-benzoyloxyethyl-)-p-phenylenediamine | mdpi.com | |
| C.I. Acid Orange 7 | Sulfanilic acid | researchgate.netcapes.gov.br |
| 1-amino-2-naphthol | researchgate.netcapes.gov.br | |
| Acid Orange 6 | Sulfanilic acid | researchgate.net |
| 4-aminoresorcinol | researchgate.net | |
| Acid Orange 52 | Sulfanilic acid | researchgate.net |
| N,N-dimethyl-1,4-phenylenediamine | researchgate.net |
Advanced Analytical Characterization Techniques in C.i. Acid Orange 123 C.i. Acid Orange 3 Research
Spectroscopic Analysis Methodologies
Spectroscopic methods are indispensable for elucidating the molecular structure and quantifying the concentration of C.I. Acid Orange 3. These techniques rely on the interaction of electromagnetic radiation with the dye molecule to provide detailed information about its electronic and vibrational properties, as well as the arrangement of its atoms.
Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental technique for the quantitative analysis of C.I. Acid Orange 3 in aqueous solutions. The concentration of the dye can be determined by measuring its absorbance at a specific wavelength. medchemexpress.com The maximum absorption wavelength (λmax) of C.I. Acid Orange 3 is a key parameter for these measurements. scispace.com This technique is also extensively used to monitor the decolorization and degradation of the dye in various treatment processes, where a decrease in the absorbance at λmax indicates the breakdown of the dye's chromophore. researchgate.net For instance, in studies on the removal of Acid Orange 3, a standard curve is prepared by measuring the absorbance of solutions with known concentrations at its maximum absorption wavelength to determine the concentration of the dye in unknown samples. scispace.com
Table 1: Spectroscopic Properties of C.I. Acid Orange 3
| Parameter | Value |
|---|---|
| Maximum Absorption Wavelength (λmax) | 496 nm scispace.com |
| Molar Absorptivity (ε) | Data not available in search results |
Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in the C.I. Acid Orange 3 molecule. By analyzing the absorption of infrared radiation at specific frequencies, which correspond to the vibrational modes of different chemical bonds, the structural features of the dye can be confirmed. In degradation studies, Fourier Transform Infrared (FT-IR) spectroscopy is employed to analyze the changes in the functional groups of the dye molecule. The appearance of new peaks or the disappearance of existing ones in the IR spectrum can provide evidence of the breakdown of the original dye structure and the formation of new chemical species, confirming the mineralization of the dye. researchgate.net The analysis of functional groups is crucial for understanding the degradation pathway. doi.org
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for the detailed structural elucidation of C.I. Acid Orange 3 and its transformation products. scielo.brresearchgate.net While mass spectrometry is more commonly utilized in biodegradation analyses, NMR provides unambiguous information about the carbon-hydrogen framework of the molecule. scielo.br ¹H NMR and ¹³C NMR spectroscopy can be used to determine the precise arrangement of atoms and to identify the structure of metabolites formed during degradation processes. researchgate.net This information is critical for proposing accurate degradation pathways.
Chromatographic Separation and Detection Methods
Chromatographic techniques are essential for separating C.I. Acid Orange 3 from complex mixtures, assessing its purity, and identifying its degradation products. These methods separate components based on their differential distribution between a stationary phase and a mobile phase.
High-Performance Liquid Chromatography (HPLC) is a key analytical method for determining the purity of C.I. Acid Orange 3. cir-safety.org It is also widely used to separate and analyze the non-volatile products formed during its degradation. dokumen.pub In one instance, initial analysis of a batch of Acid Orange 3 using UV spectroscopy indicated a purity of 67%, but after purification, HPLC analysis determined the purity to be 88.7%. cir-safety.org Another batch showed a purity of 89.0% by HPLC. cir-safety.org The emergence of new peaks in an HPLC chromatogram of a treated sample provides evidence of the transformation of the parent dye into metabolites. dokumen.pub
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive technique used to identify volatile and semi-volatile organic compounds. In the context of C.I. Acid Orange 3 research, GC-MS is instrumental in identifying the volatile intermediates and metabolites that are formed during its degradation. researchgate.net The gas chromatograph separates the volatile components of a mixture, and the mass spectrometer then provides detailed mass spectra of each component, allowing for their identification by comparing the spectra to libraries of known compounds. This analysis is crucial for reconstructing the biodegradation pathway of the dye. researchgate.net
Mass Spectrometric Approaches for Molecular Identification
Mass spectrometry (MS) is a powerful analytical technique for determining the mass-to-charge ratio (m/z) of ions, enabling the precise determination of molecular weights and the elucidation of chemical structures. In the analysis of synthetic dyes like C.I. Acid Orange 123, various MS approaches are employed to confirm molecular identity, identify impurities, and characterize degradation products.
Electrospray Ionization Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (ESI-FT-ICR-MS)
Electrospray ionization (ESI) is a soft ionization technique that allows for the transfer of large, non-volatile, and thermally labile molecules from solution into the gas phase as intact ions with minimal fragmentation. asu.edunih.gov This is achieved by applying a strong electric field to a liquid passing through a capillary, generating an aerosol of charged droplets. asu.edu As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions. asu.edu
When coupled with Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (FT-ICR-MS), ESI becomes an exceptionally powerful tool for analyzing complex mixtures. asu.edunih.gov FT-ICR-MS operates by trapping ions in a magnetic field, where they orbit at a cyclotron frequency dependent on their m/z ratio. nih.govmdpi.com This technique offers ultra-high mass resolving power (often exceeding 100,000) and sub-parts-per-million (ppm) mass accuracy, making it possible to unambiguously determine the elemental composition of detected ions. mdpi.comcopernicus.orgunl.edu
The primary advantages of ESI-FT-ICR-MS in dye research include:
High Resolution: The ability to distinguish between ions with very similar masses (isobars), which is crucial for identifying components in complex dye mixtures or environmental samples. unl.edu
High Mass Accuracy: Precise mass measurements allow for the confident assignment of elemental formulas (e.g., CₓHᵧNₐOₑSₖ) to the parent dye molecule and any related impurities or byproducts. copernicus.org
Soft Ionization: The gentle nature of ESI ensures that the primary ion observed corresponds to the intact molecule (e.g., as a protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻), simplifying spectral interpretation. asu.edu
While ESI-FT-ICR-MS is ideally suited for the detailed characterization of sulfonated azo dyes like C.I. Acid Orange 123, specific research applying this advanced technique to this particular compound is not extensively documented in the available literature. However, its application to other complex organic mixtures, such as fulvic acids and natural organic matter, demonstrates its potential for providing unparalleled molecular-level detail. nih.govdss.go.th
Fast Atom Bombardment Mass Spectrometry (FAB-MS)
Fast Atom Bombardment Mass Spectrometry (FAB-MS) is another soft ionization technique used for the analysis of non-volatile and thermally sensitive compounds. wikipedia.orglibretexts.org In FAB-MS, the sample is dissolved in a non-volatile liquid matrix, such as glycerol or 3-nitrobenzyl alcohol. wikipedia.orgnih.gov This sample-matrix mixture is then bombarded under vacuum with a high-energy beam of neutral atoms, typically argon (Ar) or xenon (Xe). wikipedia.orgumd.edu The impact of these fast atoms sputters sample and matrix molecules from the surface, creating gas-phase ions that can be analyzed by the mass spectrometer. libretexts.orgnih.gov
FAB-MS is particularly effective for analyzing polar and ionic compounds, including sulfonated dyes. cir-safety.org It typically produces pseudomolecular ions, such as protonated molecules [M+H]⁺ or, for anionic species like sulfonated dyes, deprotonated molecules [M-H]⁻. umd.edu The technique provides clear molecular weight information and, in some cases, structurally significant fragment ions. nih.gov The choice of a suitable matrix is critical to minimize sample degradation and promote ionization. umd.edu
The table below illustrates the types of ions that are typically observed in the FAB-MS analysis of a sulfonated compound like C.I. Acid Orange 123.
| Ion Type | Description | Typical Observation for Sulfonated Dyes |
| [M-H]⁻ | Deprotonated molecule | A prominent ion in negative-ion mode, confirming the molecular weight of the anionic dye. |
| [M+H]⁺ | Protonated molecule | Can be observed in positive-ion mode, providing molecular weight information. |
| [M+Na]⁺ | Sodiated molecule | Frequently observed for sodium salts, confirming the molecular weight of the salt form. |
| Fragment Ions | Result from the cleavage of chemical bonds | Can provide information about the dye's substructures, such as the loss of a sulfo group (SO₃). |
Liquid Chromatography-Mass Spectrometry (LC-MS)
Liquid Chromatography-Mass Spectrometry (LC-MS) is a cornerstone technique for the separation, identification, and quantification of dyes in various matrices, from industrial effluents to consumer products. researchgate.netnih.gov The method couples the powerful separation capabilities of High-Performance Liquid Chromatography (HPLC) with the sensitive and selective detection of mass spectrometry.
In a typical LC-MS analysis of acid dyes, a sample is first injected into an HPLC system, where the components are separated on a chromatographic column (commonly a C8 or C18 reversed-phase column). laborindo.com A gradient of mobile phases, often consisting of an aqueous buffer (like ammonium acetate or formic acid) and an organic solvent (like methanol or acetonitrile), is used to elute the separated dyes. laborindo.com
The eluent from the HPLC column is then directed into the mass spectrometer's ion source, most commonly an electrospray ionization (ESI) source. The mass spectrometer can be operated in various modes:
Full Scan: The MS scans a wide range of m/z values to detect all ionizable compounds present.
Tandem MS (MS/MS): A specific precursor ion (e.g., the deprotonated molecule of Acid Orange 3) is selected, fragmented, and the resulting product ions are detected. This provides structural confirmation and high selectivity. nih.gov
Multiple Reaction Monitoring (MRM): A highly sensitive and selective quantitative technique where specific precursor-to-product ion transitions are monitored for the target analyte. laborindo.com
For sulfonated dyes like C.I. Acid Orange 123, analysis is often performed in negative ESI mode, as the sulfonate group is readily deprotonated to form an [M-H]⁻ ion. nih.gov Some methods utilize fast polarity switching to detect both positive and negative ions in a single run, improving analytical efficiency for mixtures containing different dye classes. nih.govlabrulez.com Research has established optimized LC-MS/MS methods for detecting various acid orange dyes at trace levels. nih.gov
The following table summarizes typical parameters and findings from LC-MS/MS methods developed for the analysis of acid orange dyes.
| Parameter | Details | Reference |
| Chromatography | Reversed-phase HPLC (e.g., C8 or C18 column) | laborindo.com |
| Mobile Phase | Water/acetonitrile or methanol with additives like formic acid or ammonium formate/acetate. | laborindo.com |
| Ionization Mode | Electrospray Ionization (ESI), often in negative mode for sulfonated dyes. | nih.govlaborindo.com |
| MS Detection | Tandem Mass Spectrometry (MS/MS) using Multiple Reaction Monitoring (MRM). | nih.govlaborindo.com |
| **Linearity (R²) ** | >0.999 | nih.gov |
| Limits of Detection (LODs) | 0.5–3.0 µg kg⁻¹ | nih.gov |
| Limits of Quantification (LOQs) | 2.0–6.0 µg kg⁻¹ | nih.gov |
| Recoveries | 74–126% in food matrices. | nih.gov |
Solid-State Characterization Techniques
The physical properties of a dye in its solid form, such as crystallinity and particle morphology, are critical for its handling, formulation, and performance. Solid-state characterization techniques provide insight into these macroscopic and microscopic properties.
X-Ray Diffraction (XRD) for Crystalline Structure Analysis
X-Ray Diffraction (XRD) is a primary technique for investigating the crystalline structure of solid materials. When a beam of X-rays is directed at a crystalline sample, the atoms in the crystal lattice diffract the X-rays in a predictable pattern based on their arrangement. This diffraction pattern is unique to a specific crystalline structure.
For a microcrystalline powder like C.I. Acid Orange 3, XRD analysis can provide several key pieces of information: nih.gov
Crystalline vs. Amorphous Nature: A sharp, well-defined diffraction pattern indicates a highly crystalline material, while a broad, diffuse halo suggests an amorphous or poorly crystalline structure.
Phase Identification: The pattern serves as a "fingerprint" for a specific crystalline phase, allowing for identification by comparison to standard diffraction databases.
Lattice Parameters: Detailed analysis of the peak positions can be used to determine the dimensions and angles of the unit cell—the basic repeating block of the crystal structure.
Purity: The presence of unexpected peaks can indicate crystalline impurities in the dye sample.
While C.I. Acid Orange 3 is described as a microcrystalline powder, specific studies detailing its crystal structure via single-crystal or powder XRD were not found in the reviewed literature. nih.gov However, the technique has been successfully applied to determine the crystal structures of other related azo pigments and disperse dyes, demonstrating its applicability in this field. researchgate.netresearchgate.net
Scanning Electron Microscopy (SEM) for Morphological Studies
Scanning Electron Microscopy (SEM) is a powerful imaging technique used to visualize the surface topography and morphology of solid materials at high magnification. In SEM, a focused beam of electrons is scanned across the surface of a sample. The interactions between the electrons and the sample's atoms generate various signals—primarily secondary electrons and backscattered electrons—that are collected to form a three-dimensional image.
For a powdered dye such as C.I. Acid Orange 123, SEM analysis can reveal:
Particle Size and Distribution: The size and range of sizes of the individual dye particles.
Particle Shape (Morphology): The external shape of the crystals or particles (e.g., needles, plates, irregular grains).
Surface Texture: The fine details of the particle surfaces, such as smoothness, roughness, or porosity.
Aggregation: The extent to which primary particles clump together to form larger agglomerates.
This morphological information is vital for understanding the dye's bulk properties, such as flowability, dissolution rate, and dispersibility in various media. While SEM has been utilized to study the morphology of materials used in the degradation or adsorption of other acid orange dyes, detailed morphological studies focused specifically on the C.I. Acid Orange 123 dye itself are not widely available in the literature. nih.govmdpi.commdpi.com
Energy Dispersive X-Ray Analysis (EDX) for Elemental Composition
Energy Dispersive X-Ray Analysis (EDX), also known as EDS or EDAX, is a powerful analytical technique used for the elemental analysis of a sample. It operates by bombarding the sample with an electron beam, which excites electrons in the atoms of the sample, causing them to be ejected from their shells. The vacancies are then filled by electrons from higher energy shells, and the excess energy is released in the form of X-rays. The energy of these X-rays is characteristic of the element from which they were emitted, allowing for the determination of the elemental composition of the sample.
In the context of C.I. Acid Orange 123, which has the chemical formula C₁₈H₁₃N₄NaO₇S, EDX analysis is employed to confirm the presence and relative abundance of its constituent elements: carbon (C), hydrogen (H), nitrogen (N), sodium (Na), oxygen (O), and sulfur (S) nih.govworlddyevariety.com. While hydrogen is too light to be detected by standard EDX detectors, the presence and ratios of the other key elements can be quantitatively assessed. This technique is invaluable for verifying the identity of the compound and for detecting the presence of any inorganic impurities or contaminants that may be present as a result of the synthesis or manufacturing process.
A typical EDX analysis of a pure C.I. Acid Orange 123 sample would be expected to show significant peaks corresponding to carbon, nitrogen, oxygen, sodium, and sulfur. The theoretical elemental composition, which can be used as a reference for experimental EDX data, is presented in the table below.
| Element | Symbol | Atomic Mass ( g/mol ) | Number of Atoms | Total Mass ( g/mol ) | Mass Percentage (%) |
| Carbon | C | 12.01 | 18 | 216.18 | 47.79 |
| Hydrogen | H | 1.01 | 13 | 13.13 | 2.90 |
| Nitrogen | N | 14.01 | 4 | 56.04 | 12.39 |
| Sodium | Na | 22.99 | 1 | 22.99 | 5.08 |
| Oxygen | O | 16.00 | 7 | 112.00 | 24.76 |
| Sulfur | S | 32.07 | 1 | 32.07 | 7.09 |
| Total | 452.41 | 100.00 |
Note: This table represents the theoretical elemental composition calculated from the molecular formula of C.I. Acid Orange 3.
Thermogravimetric Analysis-Differential Scanning Calorimetry (TGA-DSC) for Thermal Behavior
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are thermal analysis techniques that provide information about the physical and chemical properties of a material as a function of temperature. TGA measures the change in mass of a sample as it is heated, while DSC measures the heat flow into or out of a sample as it is heated or cooled. When used simultaneously (TGA-DSC), these techniques offer a comprehensive understanding of the thermal stability and decomposition profile of a substance.
For C.I. Acid Orange 123, TGA-DSC analysis is crucial for determining its thermal stability, decomposition temperature, and the nature of its thermal transitions. A typical TGA thermogram for an organic dye like C.I. Acid Orange 123 would show an initial slight weight loss at lower temperatures (around 100 °C), corresponding to the loss of absorbed moisture. This is followed by a stable region where the mass remains constant up to the onset of decomposition. At higher temperatures, a significant weight loss is observed, indicating the thermal degradation of the dye molecule. The decomposition may occur in one or multiple steps, corresponding to the breakdown of different parts of the molecular structure.
The corresponding DSC curve would reveal whether these thermal events are endothermic or exothermic. For instance, the evaporation of water is an endothermic process, while the decomposition of the dye can be either endothermic or exothermic, depending on the specific chemical reactions occurring. Any phase transitions, such as melting, would also be observable as distinct peaks on the DSC curve.
| Temperature Range (°C) | TGA Event | DSC Event | Interpretation |
| 30 - 150 | Minor weight loss | Endothermic peak | Loss of adsorbed water and/or volatile impurities. |
| 150 - Tonset | Stable mass | Baseline | The compound is thermally stable in this range. |
| Tonset - Tfinal | Significant weight loss | Exothermic/Endothermic peaks | Onset and progression of thermal decomposition of the organic structure. |
| > Tfinal | Residual mass | Baseline | Formation of a stable char or residue. |
Note: Tonset and Tfinal represent the onset and final temperatures of decomposition, respectively. The exact values would need to be determined experimentally.
Method Validation and Purity Assessment Protocols
The validation of analytical methods is a critical requirement for the quality control of dyes to ensure that the chosen method is reliable, accurate, and reproducible for its intended purpose. Purity assessment is essential to quantify the amount of the main component and to identify and quantify any impurities. For C.I. Acid Orange 123, a comprehensive method validation and purity assessment protocol would typically be established in accordance with international guidelines, such as those from the International Council for Harmonisation (ICH).
A typical protocol for the purity assessment of C.I. Acid Orange 123, often utilizing High-Performance Liquid Chromatography (HPLC) with a UV-Vis detector, would involve the validation of the following parameters:
Specificity: The ability of the method to accurately measure the analyte in the presence of other components such as impurities, degradation products, or matrix components. This is often demonstrated by analyzing spiked samples or by stress testing the dye (e.g., exposure to acid, base, heat, light, or oxidizing agents) to generate potential degradation products.
Linearity: The ability of the method to produce test results that are directly proportional to the concentration of the analyte within a given range. This is typically determined by analyzing a series of dilutions of a standard solution and plotting the response versus concentration.
Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by analyzing a sample with a known concentration (a certified reference material) or by recovery studies on a placebo matrix spiked with a known amount of the dye.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. Precision is usually expressed as the standard deviation or relative standard deviation of a series of measurements and is evaluated at three levels: repeatability (intra-assay precision), intermediate precision (inter-assay precision), and reproducibility (inter-laboratory precision).
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.
The results of these validation studies provide a high degree of assurance that the analytical method is suitable for the routine purity assessment of C.I. Acid Orange 123, ensuring that it meets the required quality standards.
Environmental Remediation Technologies and Fate of C.i. Acid Orange 123 C.i. Acid Orange 3
Advanced Oxidation Processes (AOPs) for C.I. Acid Orange 123 Degradation
AOPs offer promising approaches for the degradation and decolorization of C.I. Acid Orange 123 in aqueous solutions. These processes typically involve the generation of highly reactive radicals, such as hydroxyl radicals (•OH), which attack the dye molecules, leading to their breakdown. researchgate.netijcce.ac.ir
Fenton and Photo-Fenton Processes
Fenton and photo-Fenton processes are well-established AOPs that utilize iron catalysts and hydrogen peroxide (H₂O₂) to generate hydroxyl radicals. smolecule.comjofamericanscience.orgresearchgate.net The Fenton reaction involves the reaction between Fe²⁺ and H₂O₂. mdpi.com The photo-Fenton process enhances the Fenton reaction by using UV or visible light irradiation, which accelerates the regeneration of Fe²⁺ from Fe³⁺, thus increasing the production of •OH radicals. jofamericanscience.orgmdpi.com
Research on the degradation of azo dyes, including those structurally similar to C.I. Acid Orange 123 like Acid Orange 7 and Acid Orange 8, has demonstrated the effectiveness of Fenton and photo-Fenton processes. researchgate.netjofamericanscience.orgappliedmineralogy.com Studies indicate that acidic conditions, typically around pH 3, are optimal for these processes to maximize the generation of •OH radicals and prevent the precipitation of iron hydroxides. jofamericanscience.orgmdpi.comscispace.comdeswater.com
Detailed research findings on the Fenton and photo-Fenton degradation of related azo dyes highlight the influence of various parameters, including the concentrations of the iron catalyst and hydrogen peroxide, initial dye concentration, and pH. jofamericanscience.orgdeswater.comd-nb.info For instance, increasing the concentration of the catalyst (iron) and hydrogen peroxide generally increases the degradation efficiency up to a certain point, beyond which scavenging effects can occur. d-nb.infoekb.eg The initial dye concentration also plays a role, with higher concentrations potentially leading to decreased removal rates due to a limited amount of radicals relative to the number of dye molecules. scispace.commdpi.commdpi.com
Some studies have combined Fenton-like processes with other techniques, such as ultrasound, to enhance degradation efficiency. scispace.com For example, a combination of fly ash/H₂O₂ (as a Fenton-like system) and ultrasound irradiation achieved 96% degradation of Acid Orange 3 under optimal conditions (pH 3, 100 mg/L dye concentration, 5.4 mM H₂O₂, 2.5 g/L fly ash, 25 kHz ultrasound frequency). scispace.com This combined method showed better results than sonolysis or Fenton-like oxidation alone. scispace.com
Ultraviolet Light (UV) Coupled with Oxidants (e.g., H₂O₂)
The combination of UV light with oxidants like hydrogen peroxide (H₂O₂) is another effective AOP for the degradation of organic pollutants, including azo dyes. ijcce.ac.irjofamericanscience.orgekb.eg UV irradiation can directly photolyze some dye molecules, but its primary role in this AOP is to promote the generation of reactive radicals from the oxidant. ijcce.ac.ir In the UV/H₂O₂ system, UV light cleaves H₂O₂ molecules to produce •OH radicals. ekb.eg
Studies on the UV/H₂O₂ process for the degradation of azo dyes such as Acid Orange 7 have shown its effectiveness. researchgate.netgnest.orggnest.org The efficiency of the UV/H₂O₂ process is influenced by parameters such as UV intensity, H₂O₂ concentration, and pH. ekb.egresearchgate.net Increasing UV irradiation time and H₂O₂ concentration generally leads to increased dye removal, although excessive H₂O₂ can act as a radical scavenger. ekb.eggnest.org The optimal pH for UV/H₂O₂ systems can vary depending on the specific dye and conditions. ekb.eggnest.org Some research indicates that the presence of bicarbonate can influence the degradation efficiency in UV/H₂O₂ systems, potentially due to the formation of carbonate radicals. researchgate.netgnest.org
Data from studies on similar azo dyes demonstrate significant decolorization and even mineralization using UV/H₂O₂. For instance, in the degradation of Acid Orange 7 by UV/H₂O₂, a first-order reaction rate constant of 4.221×10⁻¹ min⁻¹ was reported under specific experimental conditions. gnest.orggnest.org The efficiency order of different photo-oxidation processes was observed as UV/H₂O₂/Fe(III) > UV/H₂O₂ > UV/Fe(III) > H₂O₂/Fe(III), highlighting the synergistic effect of combining UV with both H₂O₂ and a catalyst (photo-Fenton). gnest.orggnest.org
Ozonation and Peroxone Systems
Ozonation, the use of ozone (O₃), is a powerful oxidation process for water and wastewater treatment. researchgate.netijcce.ac.ir Ozone can react directly with dye molecules or decompose in water to form •OH radicals, especially at higher pH values or in the presence of initiators. ijcce.ac.ir The peroxone process combines ozone with hydrogen peroxide (O₃/H₂O₂), which enhances the production of •OH radicals compared to ozonation alone. researchgate.netijcce.ac.ir
Research on the ozonation of azo dyes, including Acid Orange 7 and Acid Orange 8, demonstrates its ability to achieve decolorization. researchgate.netcrimsonpublishers.comcapes.gov.br The efficiency of ozonation is affected by factors such as ozone concentration, reaction time, and pH. ekb.egcrimsonpublishers.com For Acid Orange 7, homogeneous ozonation at pH 3 showed higher decolorization efficiency (around 80% in 60 minutes) compared to higher pH values. crimsonpublishers.com The decolorization kinetics of Acid Orange 7 by ozonation were found to fit a second-order kinetic model. crimsonpublishers.com
While specific data on C.I. Acid Orange 123 ozonation is limited in the provided snippets, studies on similar azo dyes confirm ozonation and peroxone as viable AOPs for their degradation. researchgate.netekb.eg
Electrochemical Oxidation Methods
Electrochemical oxidation involves the degradation of pollutants through direct or indirect reactions at the surface of electrodes. researchgate.netbiotechrep.irscispace.com Direct oxidation occurs when pollutants lose electrons directly to the anode. scispace.com Indirect oxidation involves the electrochemically generated oxidizing species, such as hydroxyl radicals, chlorine, hypochlorite, or ozone, which then react with the pollutants in the solution. biotechrep.irscispace.com
Electrochemical oxidation has been investigated for the decolorization and degradation of azo dyes, including C.I. Acid Orange 3. researchgate.netresearchgate.net Studies using iridium oxide (IrOx) electrodes have shown the electrocatalytic degradation of C.I. Acid Orange 3 in simulated wastewater. researchgate.net Parameters influencing the efficiency include mixing, electrolyte concentration, applied current, and initial dye concentration. researchgate.net
Research on the electrochemical oxidation of C.I. Acid Orange 3 using an IrOx electrode reported up to 94% color removal for a 20 mg/L dye solution after 50 minutes at a current of 100 mA. researchgate.net UV-VIS spectroscopy confirmed the decomposition of the conjugated systems responsible for the dye's color. researchgate.net Intermediate products, including chlorinated compounds, were detected during the process. researchgate.net Electrochemical oxidation of biotic degradation products of azo dyes like Acid Orange 7 has also been studied, showing significant removal of persistent pollutants. capes.gov.br
Photocatalytic Degradation Using Semiconductor Materials (e.g., TiO₂, Metal-Organic Frameworks)
Photocatalytic degradation utilizes semiconductor materials as catalysts to accelerate the degradation of pollutants in the presence of light. ijcce.ac.irresearchgate.netbme.humdpi.comiau.ir When semiconductors like titanium dioxide (TiO₂) are irradiated with UV or visible light of sufficient energy, electron-hole pairs are generated. mdpi.combioline.org.br These charge carriers can then react with water and oxygen to produce reactive species such as •OH and superoxide (B77818) radicals (•O₂⁻), which degrade the dye molecules. mdpi.commdpi.com
TiO₂ is one of the most widely studied photocatalysts for dye degradation due to its availability, low cost, and chemical stability. researchgate.netmdpi.comiau.ir However, its efficiency can be limited by a wide band gap (requiring UV light) and electron-hole recombination. mdpi.comiau.ir Modifications, such as doping with metals or coupling with other materials like reduced graphene oxide (rGO), can enhance TiO₂'s photocatalytic activity and extend its absorption to visible light. mdpi.combioline.org.br
Studies on the photocatalytic degradation of azo dyes using TiO₂ have shown promising results. researchgate.netbioline.org.br The degradation efficiency is influenced by factors such as catalyst concentration, initial dye concentration, pH, and light intensity. mdpi.comresearchgate.netbme.hu For instance, increasing light intensity and decreasing initial dye concentration can enhance the degradation rate. mdpi.commdpi.comresearchgate.net
Metal-Organic Frameworks (MOFs) are a newer class of porous materials that have gained attention as potential photocatalysts for dye degradation. researchgate.netmdpi.comiau.ir MOFs offer advantages such as high surface area, large pore volumes, and tunable structures, which can facilitate dye adsorption and catalytic reactions. mdpi.comiau.ir Researchers are exploring MOFs as alternative semiconductors for photocatalytic dye degradation, including azo dyes. mdpi.comacs.org
While specific studies on the photocatalytic degradation of C.I. Acid Orange 123 using TiO₂ or MOFs were not extensively detailed in the provided snippets, research on similar azo dyes like Acid Orange 7 and Methyl Orange demonstrates the potential of these materials. mdpi.comresearchgate.netmdpi.combioline.org.bracs.org For example, copper-impregnated TiO₂ showed high decolorization (98%) and significant COD (97%) and TOC (89%) removal for Orange II dye under UV irradiation. bioline.org.br
Sonolysis and Ultrasound-Enhanced Processes
Sonolysis involves the use of high-frequency ultrasound irradiation to degrade pollutants in water. scispace.combiotechrep.irbme.hu When ultrasound waves pass through a liquid, they create cavitation bubbles that collapse, generating localized high temperatures and pressures. scispace.combiotechrep.ir These extreme conditions can lead to the thermal decomposition of pollutants or the production of reactive species like •OH radicals from the sonolytic cleavage of water molecules. scispace.combiotechrep.ir
While sonolysis alone can contribute to dye degradation, its efficiency is often limited for practical applications. scispace.combme.hu Combining ultrasound with other AOPs, such as Fenton processes or photocatalysis, can significantly enhance the degradation efficiency through synergistic effects. scispace.combme.hutsijournals.comgdut.edu.cn Ultrasound can improve mass transfer, increase the generation of radicals, and enhance the activity of catalysts. scispace.combiotechrep.ir
Research on the sonochemical degradation of azo dyes, including the combination of ultrasound with Fenton-like reactions, has shown improved removal rates. scispace.comtsijournals.comgdut.edu.cn As mentioned earlier, the combination of ultrasound with a fly ash/H₂O₂ system resulted in 96% degradation of Acid Orange 3, a significantly higher efficiency than either process alone. scispace.com Studies on other azo dyes also indicate that ultrasound-assisted Fenton processes can achieve high decolorization percentages. tsijournals.com Pure sonolysis, however, has been reported to have inconsiderable effects on the degradation of some dyes compared to photocatalytic or sonophotocatalytic methods. bme.hu
Pulsed Light Technologies
Information regarding the specific application of pulsed light technologies for the degradation of C.I. Acid Orange 123 was not found in the provided search results.
Adsorption-Based Removal Strategies for C.I. Acid Orange 123
Adsorption is a widely explored method for the removal of dyes from wastewater due to its relative simplicity and effectiveness asianpubs.orgwalshmedicalmedia.com. This process involves the adherence of dye molecules onto the surface of an adsorbent material.
Utilization of Activated Carbon Adsorbents
Activated carbon is a highly popular and effective adsorbent for the removal of various pollutants, including dyes, owing to its high surface area and porous structure asianpubs.orgwalshmedicalmedia.com. Studies have investigated the efficacy of activated carbon for the removal of C.I. Acid Orange 3 from aqueous solutions. One study demonstrated a high removal efficiency of 98% within 1 hour using activated carbon under optimal conditions: pH 0.5, activated carbon concentration of 500 mg/L, initial dye concentration of 100 mg/L, and a temperature of 35°C. asianpubs.org. The adsorption kinetics of C.I. Acid Orange 3 onto activated carbon were well-fitted by the pseudo-second-order kinetic model, and the equilibrium data conformed to the Langmuir isotherm asianpubs.org. The removal efficiency of C.I. Acid Orange 3 by activated carbon increased with increasing contact time, reaching equilibrium within 1 hour asianpubs.org. Higher temperatures were observed to increase the removal ratio, suggesting the adsorption is likely irreversible asianpubs.org. The removal efficiency decreased with increasing initial dye concentration asianpubs.org.
Table 1: Optimal Conditions and Removal Efficiency for C.I. Acid Orange 3 Adsorption using Activated Carbon asianpubs.org
| Parameter | Optimal Value | Removal Efficiency |
| pH | 0.5 | 98% |
| Activated Carbon Dose | 500 mg/L | 98% |
| Initial Dye Concentration | 100 mg/L | 98% |
| Temperature | 35°C | 98% |
| Contact Time | 1 hour | 98% |
Application of Natural and Modified Clay Materials
Clay materials, both natural and modified, have been explored as adsorbents for dye removal, including Acid Orange dyes scirp.orgscirp.orgresearchgate.net. C.I. Acid Orange 3 has been shown to be adsorbed and removed by bentone (B1170601) clay mdpi.com. The ionic nature of C.I. Acid Orange 3 contributes to its retention by ion-exchange processes, particularly on clay surfaces nih.gov. Studies on other Acid Orange dyes, such as C.I. Acid Orange 52, using natural clays (B1170129) like kaolin (B608303) and sodium montmorillonite, as well as formulated clay-lime materials, have indicated that modified clays can exhibit higher adsorption capacities scirp.orgscirp.org. Adsorption of Acid Orange 52 was found to be favorable in acidic media scirp.orgscirp.org.
Bio-adsorbents and Agricultural Waste Materials (e.g., Eggshell)
The utilization of bio-adsorbents and agricultural waste materials presents a potentially cost-effective approach for dye removal walshmedicalmedia.commazums.ac.iracademicjournals.org. Eggshell, a readily available agricultural waste, has been investigated as a sorbent for the removal of C.I. Acid Orange 3 from synthetic wastewater umsha.ac.irumsha.ac.irresearchgate.net. Research indicates that increasing the adsorbent dose of eggshell leads to increased adsorption efficiency umsha.ac.irumsha.ac.irresearchgate.net. For instance, increasing the eggshell dose from 2 g/100 mL to 5 g/100 mL resulted in an increase in adsorption efficiency from 36.6% to 55.36% for an initial C.I. Acid Orange 3 concentration of 25 mg/L umsha.ac.irumsha.ac.irresearchgate.net. Reducing the particle size of the eggshell also enhanced adsorption efficiency umsha.ac.irumsha.ac.irresearchgate.net. The maximum adsorption of C.I. Acid Orange 3 onto eggshell was observed within the first 90 minutes of contact time umsha.ac.irumsha.ac.irresearchgate.net. The pH of the solution significantly influences the adsorption process; increasing the pH from 5 to 9 improved the removal efficiency from 78% to 82%, although efficiency decreased at pH values higher than 9 umsha.ac.irumsha.ac.irresearchgate.net. Adsorption studies using eggshell for C.I. Acid Orange 3 removal have shown the process fits the Freundlich isotherm model umsha.ac.irumsha.ac.irresearchgate.net. Increased temperature also led to increased removal of the dye by eggshell umsha.ac.ir.
Table 2: Effect of Eggshell Dose and Particle Size on C.I. Acid Orange 3 Removal Efficiency (Initial Concentration: 25 mg/L) umsha.ac.irumsha.ac.irresearchgate.net
| Eggshell Dose ( g/100 mL) | Particle Size (Mesh) | Removal Efficiency (%) |
| 2 | 50 | 36.6 |
| 5 | 50 | 55.36 |
| 2 | 140 | Increased |
| 5 | 140 | Increased |
Table 3: Effect of pH on C.I. Acid Orange 3 Removal Efficiency using Eggshell umsha.ac.irumsha.ac.irresearchgate.net
| pH | Removal Efficiency (%) |
| 5 | 78 |
| 7 | Increased |
| 9 | 82 |
| > 9 | Decreased |
Biological Treatment and Bioremediation Approaches
Biological methods offer an environmentally friendly alternative for the degradation of azo dyes like C.I. Acid Orange 123 frontiersin.orgenvirobiotechjournals.com. Microorganisms, including bacteria and fungi, possess enzymatic systems capable of breaking down complex dye structures mdpi.comfrontiersin.orgenvirobiotechjournals.comjabonline.in.
Biodegradation by Microbial Consortia and Biofilms
Microbial consortia, consisting of mixed microbial populations, have demonstrated enhanced efficiency in dye decolorization and degradation compared to isolated strains due to synergistic metabolic activities frontiersin.orgenvirobiotechjournals.comjabonline.in. A novel bacterial consortium designated SPB92 has been reported for the microbial remediation of Acid Orange dye frontiersin.org. This consortium, composed of Pseudomonas stutzeri, Bacillus tequilensis, Bacillus flexus, and Kocuria rosea, achieved decolorization of Acid Orange (30 mg/L) by approximately 85% in 23 hours under static laboratory conditions frontiersin.org. Optimal conditions for decolorization by this consortium were found to be pH 7.5 and a temperature of 32°C frontiersin.org. The decolorization was confirmed to be due to biodegradation through the reduction of biological oxygen demand (BOD), chemical oxygen demand (COD), and total organic carbon (TOC) frontiersin.org. The presence of yeast extract as a co-substrate significantly enhanced the decolorizing abilities of the bacterial consortium frontiersin.org. Enzymatic analysis indicated the involvement of extracellular and intracellular enzymes, including tyrosinase and NADH-DCIP reductase, in the decolorization process sciepub.com. While anaerobic conditions can lead to the reductive cleavage of azo bonds, often producing aromatic amines, subsequent aerobic treatment is typically required for the further degradation and mineralization of these intermediates mdpi.comscielo.br.
Table 4: Performance of Bacterial Consortium SPB92 for Acid Orange Decolorization frontiersin.org
| Initial Dye Concentration | Decolorization Time | Optimal pH | Optimal Temperature | Decolorization (%) |
| 30 mg/L | 23 hours | 7.5 | 32°C | ~85 |
Anaerobic Granular Sludge Systems
Anaerobic granular sludge systems have demonstrated effectiveness in the decolorization of azo dyes, including C.I. Acid Orange 3. researchgate.netcabidigitallibrary.org Azo dyes are often resistant to aerobic degradation due to the electron-withdrawing nature of their azo linkages, making anaerobic processes a suitable initial step for their treatment. jiangnan.edu.cnbioline.org.br Anaerobic microorganisms can cleave the azo bond, leading to decolorization and the formation of colorless aromatic amines. cabidigitallibrary.orgbioline.org.br
Studies have shown that anaerobic sludge inoculum isolated from sewage achieved 62% decolorization of C.I. Acid Orange 3 (at a concentration of 100 mg/L) within 42 days when inoculated with 200 mg/L of sludge. nih.gov The structure of granular sludge in Upflow Anaerobic Sludge Blanket (UASB) reactors is considered more resistant to toxic compounds, promoting the adaptation of bacteria to their presence and making them suitable for treating wastewater containing recalcitrant compounds like azo dyes. cabidigitallibrary.org
While anaerobic treatment effectively decolorizes the dye by breaking the azo bond, the resulting aromatic amines may be potentially hazardous and require further degradation. bioline.org.br
Microbial Fuel Cell Applications in Dye Decolorization
Microbial fuel cells (MFCs) are being explored as a technology for treating wastewater containing dyes, offering the potential for simultaneous decolorization and bioelectricity generation. mdpi.comresearchgate.net In MFCs, electroactive microorganisms in the anode degrade organic contaminants, producing electrons that flow to the cathode. mdpi.com These electrons can be utilized for the reduction of dyes, leading to decolorization. mdpi.com
MFCs can facilitate dye decolorization through different mechanisms depending on whether the dye is present in the anodic or cathodic chamber. jiangnan.edu.cn Studies have investigated the decolorization of azo dyes, including Acid Orange 7 (a related azo dye), in MFC systems. researchgate.netfrontiersin.orgresearchgate.net Decolorization efficiencies ranging from 47.4% to 100% have been reported for various dyes in MFCs, depending on factors such as dye type, initial concentration, and operation time. researchgate.net
Research on Acid Orange 7 in MFCs has shown rapid decolorization, with over 98% removal within 30 hours in some cases, accompanied by power production. westminster.ac.uk The decolorization rate can be faster at the cathode compared to the anode in certain MFC configurations. frontiersin.org
Investigation of Degradation Intermediates and Pathways in Remediation Processes
The degradation of C.I. Acid Orange 3 and similar azo dyes in remediation processes involves the breakdown of the complex dye molecule into simpler intermediates. The primary step in anaerobic degradation of azo dyes is the reductive cleavage of the azo bond (-N=N-), which results in the formation of aromatic amines. cabidigitallibrary.orgbioline.org.br
In electrochemical treatment of C.I. Acid Orange 3, intermediate products have been detected. For instance, in one study using an iridium oxide electrode, four intermediate products were identified, including mono- and dichlorinated compounds. researchgate.net
Research on the microbial degradation of related azo dyes like Acid Orange 7 by Bacillus megaterium PMS82 indicated the formation of intermediates such as phenyl hydrazine, which was further converted to aniline. sciepub.com The degradation pathway involved the asymmetric cleavage of the azo bond. sciepub.com Subsequent steps included the cleavage of the aromatic ring, leading towards mineralization. sciepub.com
Another study on the biodegradation of Acid Orange by a bacterial consortium reported the analysis of degradation products using UV-Vis and FT-IR Spectroscopy, followed by GC-MS to identify metabolites and intermediates formed during the process. frontiersin.orgfrontiersin.org The reduction in BOD, COD, and TOC levels after bacterial treatment indicated dye degradation. frontiersin.orgfrontiersin.org
While the reductive cleavage of the azo bond under anaerobic conditions is a key step, the resulting aromatic amines may require further treatment, often under aerobic conditions, for complete mineralization. bioline.org.br
Environmental Impact Assessment of Treated Effluents
Assessing the environmental impact of treated effluents is crucial to ensure that remediation processes effectively reduce the toxicity of the original dye and its degradation products.
Phytotoxicity Assays for Post-Treatment Effluent Quality
Phytotoxicity assays are commonly used to evaluate the toxicity of treated wastewater by observing the effects on plant growth and development. researchgate.netresearchgate.net Studies have employed phytotoxicity assays to determine the effectiveness of various treatment methods for reducing the toxicity of effluents containing azo dyes. researchgate.netresearchgate.netredalyc.org
In the electrochemical treatment of C.I. Acid Orange 3, a phytotoxicity assay was performed to assess the effectiveness of the method. researchgate.netresearchgate.net The results showed a decrease in phytotoxicity from 53% to 28% after the electrochemical treatment. researchgate.netresearchgate.net This indicates that the treatment process successfully reduced the toxic potential of the effluent. Similarly, ozonation has been reported to decrease the phytotoxicity of treated azo-dye wastewater. mlsu.ac.in
Mechanistic and Kinetic Studies of C.i. Acid Orange 123 C.i. Acid Orange 3 Reactions
Reaction Kinetics and Rate Determination in Degradation Processes
The degradation of C.I. Acid Orange 123 can occur through various methods, including electrochemical oxidation and advanced oxidation processes. Kinetic studies are essential to determine the rate at which the dye is degraded and to understand the factors influencing this rate.
Pseudo-First-Order Kinetic Models
Many degradation processes involving organic pollutants like azo dyes are described by pseudo-first-order kinetic models, especially when the concentration of one reactant is significantly higher than the other. In the context of dye degradation, this often applies when the concentration of the oxidizing agent or catalyst is in large excess compared to the dye concentration.
Studies on the electrochemical degradation of C.I. Acid Orange 3 have shown that the decolorization reaction can follow a pseudo-first-order decay process. researchgate.net Similarly, the photocatalytic degradation of other acid orange dyes, such as C.I. Acid Orange 7, has been reported to follow pseudo-first-order kinetics with respect to the dye concentration. gnest.orgnih.gov The rate constant for the oxidation reaction between a dye and hydroxyl radicals has been determined using competition kinetics methods in some studies. researchgate.net
The pseudo-first-order kinetic model can generally be expressed as:
ln(C₀/Cₜ) = kt
Where: C₀ is the initial concentration of the dye. Cₜ is the concentration of the dye at time t. k is the pseudo-first-order rate constant. t is the reaction time.
Linear plots of ln(C₀/Cₜ) versus time are typically used to confirm pseudo-first-order kinetics and determine the rate constant k. gnest.org
Higher-Order Kinetic Models
While pseudo-first-order models are common, some degradation processes may exhibit higher-order kinetics depending on the reaction mechanism and conditions. The Behnajady's kinetic mathematical model has been used to describe the degradation process of C.I. Acid Orange 3 in certain combined treatment methods. researchgate.net
In some adsorption studies of other dyes, the pseudo-second-order kinetic model has provided a better fit to experimental data compared to the pseudo-first-order model, suggesting that the adsorption rate is dependent on the concentration of both the adsorbate and the adsorbent. researchgate.netbioline.org.brresearchgate.net While these examples pertain to adsorption, they highlight that reaction kinetics can vary and may not always strictly follow first-order behavior, particularly in complex degradation systems involving multiple steps or reactants.
Thermodynamic Analysis of Adsorption and Degradation Processes
Thermodynamic analysis provides insights into the feasibility and spontaneity of adsorption and degradation processes, as well as the energy changes involved.
Adsorption Isotherms (e.g., Langmuir, Freundlich)
Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in solution and the amount of dye adsorbed onto a solid material at a constant temperature. Commonly used models include the Langmuir and Freundlich isotherms. scirp.orgcore.ac.ukappliedmineralogy.comresearchgate.net
The Langmuir isotherm model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. core.ac.uk It is often represented by the equation:
Cₑ/qₑ = 1/(K_L * q_max) + Cₑ/q_max
Where: Cₑ is the equilibrium concentration of the dye in solution. qₑ is the amount of dye adsorbed per unit mass of adsorbent at equilibrium. K_L is the Langmuir adsorption constant related to the energy of adsorption. q_max is the maximum monolayer adsorption capacity.
The essential characteristic of the Langmuir isotherm can be expressed by the dimensionless separation factor (R_L), which indicates the favorability of the adsorption process. scirp.orgscirp.org
The Freundlich isotherm model is an empirical equation that describes adsorption on heterogeneous surfaces and is applicable to multilayer adsorption. core.ac.uk It is typically expressed as:
log qₑ = log K_F + (1/n) log Cₑ
Where: K_F is the Freundlich adsorption constant related to the adsorption capacity. 1/n is the Freundlich intensity parameter related to the adsorption intensity or surface heterogeneity.
Studies on the adsorption of Acid Orange 3 onto activated carbon have shown that the kinetic data were well fitted by the pseudo-second-order kinetic model and the Langmuir isotherm. researchgate.net Another study on the sorption of Acid Orange 3 using eggshell found that the adsorption characteristics fitted the Freundlich isotherm. researchgate.net For C.I. Acid Orange 52, both Langmuir and Freundlich isotherms have been used to describe the uptake mechanism by clay materials. scirp.orgscirp.org
Thermodynamic Parameters (e.g., ΔG°, ΔH°, ΔS°)
Thermodynamic parameters such as Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°) provide valuable information about the spontaneity and nature of the adsorption or degradation process. bioline.org.brscirp.org
The Gibbs free energy change (ΔG°) is related to the spontaneity of a process. A negative ΔG° value indicates a spontaneous process, while a positive value suggests a non-spontaneous process. scirp.org The relationship between ΔG°, enthalpy change (ΔH°), and entropy change (ΔS°) is given by the Van't Hoff equation:
ΔG° = ΔH° - TΔS°
Where: T is the absolute temperature in Kelvin.
The enthalpy change (ΔH°) indicates whether the process is exothermic (releases heat, negative ΔH°) or endothermic (absorbs heat, positive ΔH°). scirp.org The entropy change (ΔS°) reflects the degree of randomness or disorder at the solid-solution interface during the process.
These parameters can be calculated from the variation of the equilibrium constant (such as the Langmuir constant K_L or a related distribution coefficient K_d) with temperature using the Van't Hoff equation in the form:
ln K_d = -ΔH°/(RT) + ΔS°/R
Where: R is the ideal gas constant.
Studies on the adsorption of other acid orange dyes have reported the calculation of these thermodynamic parameters. For instance, the adsorption of Acid Orange 52 onto certain clay materials was found to be spontaneous (negative ΔG°) and either exothermic (negative ΔH°) or endothermic (positive ΔH°) depending on the specific clay material. scirp.orgscirp.org Similarly, the adsorption of Acid Orange 7 and Acid Orange 10 onto modified magnetic chitosan (B1678972) nanoparticles was indicated to be spontaneous and exothermic. osti.gov
Influence of Operational Parameters on Reaction Efficiency
The efficiency of C.I. Acid Orange 123 degradation and adsorption processes is significantly influenced by various operational parameters. These parameters can include initial dye concentration, pH of the solution, adsorbent dosage, contact time, temperature, and the concentration of oxidizing agents or catalysts.
Research on the electrochemical degradation of C.I. Acid Orange 3 has investigated the effects of mixing, electrolyte concentration, applied current, and initial dye concentration on the decolorization rate. researchgate.netbg.ac.rs For the degradation of Acid Orange 3 using a combination of fly ash/H₂O₂ and ultrasound irradiation, parameters such as pH value, dye concentration, H₂O₂ concentration, and dosage of fly ash were studied. researchgate.net
In adsorption processes, the initial dye concentration affects the driving force for adsorption. Higher initial concentrations can lead to increased adsorption capacity up to a certain point. researchgate.net The adsorbent dosage is also a critical parameter, as increasing the amount of adsorbent generally provides more active sites for adsorption, thus increasing the removal efficiency. researchgate.net Contact time is important for reaching adsorption equilibrium; the adsorption is often rapid initially and then slows down as equilibrium is approached. bioline.org.brresearchgate.net
The pH of the solution plays a crucial role in both degradation and adsorption by affecting the ionization state of the dye molecule and the surface charge of the adsorbent or catalyst. For Acid Orange 3 adsorption onto eggshell, increasing pH from 5 to 9 increased efficiency, but efficiency decreased at higher pH values. researchgate.net For the degradation of C.I. Acid Orange 7 by UV/ZnO, maximum removal was observed at neutral pH. gnest.org In other degradation processes of acid orange dyes, acidic conditions have been found favorable for the generation of reactive species like hydroxyl radicals. mdpi.com
Temperature can influence both the rate and the equilibrium of the processes. For adsorption, increasing temperature can either increase or decrease adsorption capacity depending on whether the process is endothermic or exothermic. bioline.org.brscirp.org For degradation reactions, increasing temperature generally increases the reaction rate.
The concentration of oxidizing agents (e.g., H₂O₂) or catalysts (e.g., metal oxides, activated carbon) is also a key operational parameter in degradation and adsorption processes, directly impacting the generation of reactive species or the availability of adsorption sites. researchgate.netgnest.orgacs.orgbioline.org.br
Optimizing these operational parameters is essential to achieve the highest possible removal or degradation efficiency of C.I. Acid Orange 123 from aqueous solutions.
Interactive Data Table Example (Illustrative - Actual interactivity depends on platform capability)
Below is an illustrative example of how research findings on the influence of an operational parameter might be presented in a data table.
| Operational Parameter (Example: Initial pH) | Degradation/Adsorption Efficiency (%) | Notes |
| 3 | 85 | Optimal for certain degradation methods researchgate.net |
| 7 | 70 | Efficiency at neutral pH gnest.org |
| 9 | 82 | Increased adsorption efficiency with eggshell researchgate.net |
| >9 | <82 | Decreased adsorption efficiency with eggshell researchgate.net |
Effect of pH on Degradation and Adsorption
Solution pH is a critical parameter influencing both the degradation and adsorption of C.I. Acid Orange 123. Alterations in pH can affect the surface charge of adsorbents, the ionization state of the dye molecule, and the stability of oxidizing agents in degradation processes core.ac.ukresearchgate.netd-nb.infoacs.org.
For adsorption, studies on similar acid dyes like Acid Orange 7 and Acid Orange 10 show that lower pH values generally favor adsorption core.ac.uke-journals.in. This is often attributed to the adsorbent surface becoming more positively charged in acidic conditions, enhancing electrostatic attraction with the anionic dye molecules core.ac.uke-journals.in. Conversely, at higher pH values, the adsorbent surface may become negatively charged, leading to repulsion with the anionic dye and decreased adsorption efficiency core.ac.uk. One study on Acid Orange 3 adsorption using eggshell found that increasing pH from 5 to 9 increased efficiency, but efficiency decreased at pH higher than 9 researchgate.net. Another study on Acid Orange 3 removal by activated carbon found optimal adsorption at pH 0.5 asianpubs.org.
Impact of Initial Dye Concentration
The initial concentration of C.I. Acid Orange 123 significantly impacts the efficiency and kinetics of its removal. Generally, as the initial dye concentration increases, the removal efficiency (percentage of dye removed) tends to decrease, while the amount of dye adsorbed per unit mass of adsorbent or the total amount degraded can increase up to a certain point core.ac.ukacademicjournals.orgscirp.org.
In adsorption, a higher initial dye concentration can provide a stronger driving force for mass transfer to the adsorbent surface asianpubs.org. However, a fixed amount of adsorbent has a limited number of active sites. At higher dye concentrations, these sites can become saturated, leading to a decrease in the percentage removal core.ac.ukacademicjournals.org. For Acid Orange 3 removal by activated carbon, increasing the initial concentration from 100 to 208 mg/L decreased the degradation efficiency from 96% to 72% in a Fenton-like process combined with ultrasound scispace.com. Another study on Acid Orange 3 adsorption by activated carbon showed that increasing the initial concentration from 50 to 250 mg/L resulted in a decrease in removal from 99.0% to 34.0% asianpubs.org.
In degradation processes, higher initial dye concentrations can also lead to a decrease in removal efficiency. This may be due to the limited availability of reactive species (e.g., hydroxyl radicals) relative to the large number of dye molecules, or inner filter effects where the dye molecules absorb light, reducing the amount of light reaching the catalyst in photocatalytic processes scispace.comfrontiersin.org.
Role of Catalyst or Adsorbent Dosage
The dosage of the catalyst (in degradation) or adsorbent (in adsorption) is a crucial factor affecting the removal efficiency of C.I. Acid Orange 123. Increasing the dosage generally leads to a higher percentage removal of the dye asianpubs.orgresearchgate.nete-journals.in.
For adsorption, a higher adsorbent dosage provides more surface area and a greater number of active sites available for binding dye molecules asianpubs.orgresearchgate.nete-journals.in. This results in increased dye uptake from the solution asianpubs.orgresearchgate.net. However, the amount of dye adsorbed per unit mass of adsorbent may decrease at higher dosages. asianpubs.org. This is because some adsorption sites may remain unsaturated, or there might be overlapping of active sites at higher concentrations asianpubs.orge-journals.in. Studies on Acid Orange 3 adsorption using activated carbon showed that increasing the dosage increased removal efficiency asianpubs.org. Similarly, increasing eggshell adsorbent dose increased Acid Orange 3 adsorption efficiency researchgate.net.
In catalytic degradation, a higher catalyst dosage provides more active sites for the reaction to occur, leading to increased generation of reactive species and consequently, enhanced dye degradation d-nb.infoscispace.com. However, excessive catalyst dosage can sometimes lead to light scattering (in photocatalysis) or scavenging of reactive species, which might decrease efficiency d-nb.info. For Acid Orange 3 degradation using a Fly ash/H2O2 system with ultrasound, increasing the fly ash dosage from 1.5 to 2.5 g/L increased the degradation ratio from 81% to 95% scispace.com.
Temperature Dependence of Reaction Rates
Temperature influences the kinetics and thermodynamics of both degradation and adsorption processes involving C.I. Acid Orange 123.
For adsorption, the effect of temperature can vary depending on whether the process is exothermic or endothermic. If adsorption is exothermic, increasing the temperature will typically decrease the adsorption capacity researchgate.netbioline.org.br. If it is endothermic, increasing the temperature will favor adsorption asianpubs.orgredalyc.org. Studies on Acid Orange 3 adsorption by activated carbon showed that higher temperatures (20 to 35 °C) resulted in a higher removal ratio, suggesting the adsorption was likely irreversible and temperature dependence on adsorption was stronger than desorption asianpubs.org.
In degradation reactions, increasing temperature generally increases the reaction rate due to increased kinetic energy of the molecules and a higher frequency of collisions jmaterenvironsci.comacs.org. However, excessively high temperatures could potentially lead to the decomposition of the catalyst or the dye itself through non-reactive pathways. One study on the H2O2/IO4– process for Acid Orange 10 degradation investigated temperatures and found efficient removal at 20°C acs.org. Another study on Acid Orange 51 degradation by laccase examined temperatures between 30 and 60 °C csic.es.
Influence of Electrolyte Concentration and Ionic Strength
The presence of electrolytes and the resulting ionic strength of the solution can influence the interactions between dye molecules and the adsorbent or catalyst surface, particularly in processes involving electrostatic interactions d-nb.inforedalyc.org.
For anionic dyes like C.I. Acid Orange 123, increasing the ionic strength by adding salts can potentially decrease adsorption efficiency. This is because the presence of excess ions in the solution can compete with the dye molecules for adsorption sites or screen the electrostatic attraction between the dye and the charged adsorbent surface core.ac.ukfrontiersin.org. However, the impact of ionic strength can be complex and depends on the specific adsorbent and dye. Some studies on similar dyes have shown a weak influence of ionic strength on adsorption frontiersin.orgpan.pl.
In degradation processes, the effect of electrolytes can also vary. Ions can act as scavengers of reactive species, potentially inhibiting the degradation reaction acs.org. Alternatively, some ions might have a catalytic effect. The specific effect depends on the type and concentration of the electrolyte and the degradation method used.
Effects of Light Intensity and Irradiation Time
Light intensity and irradiation time are critical parameters in photocatalytic degradation processes of dyes like C.I. Acid Orange 123.
Increasing light intensity generally leads to a higher rate of photocatalytic degradation d-nb.infoappliedmineralogy.comfrontiersin.orgd-nb.info. This is because a higher photon flux generates more electron-hole pairs on the photocatalyst surface, leading to the formation of more reactive species d-nb.info. However, there can be an optimal light intensity beyond which the degradation rate plateaus or even decreases due to increased electron-hole recombination or catalyst overheating acs.orgd-nb.info. Studies on the photocatalytic degradation of similar dyes like Acid Orange 7 and Acid Yellow 17 have shown increased decolorization with increasing light intensity d-nb.info.
Irradiation time is directly related to the extent of photocatalytic degradation. As irradiation time increases, the dye molecules are exposed to reactive species for a longer duration, leading to a higher degree of degradation d-nb.infoappliedmineralogy.comd-nb.infopan.pl. The degradation typically proceeds until the dye is removed or the reaction reaches equilibrium. Studies on photocatalytic processes for dye removal often investigate the degradation efficiency over varying irradiation times to determine the optimal contact time aidic.itgjesm.netresearchgate.net.
Impact of Mixing and Contact Time
Mixing (or agitation speed) and contact time are important parameters in both adsorption and degradation processes, affecting the mass transfer of dye molecules to the reactive sites redalyc.orgacs.org.
In adsorption, adequate mixing ensures that the dye molecules are effectively dispersed in the solution and come into contact with the adsorbent particles jmaterenvironsci.com. Increased agitation speed can enhance the rate of mass transfer from the bulk solution to the adsorbent surface, thus accelerating the adsorption process bioline.org.brjmaterenvironsci.com. The contact time determines the duration for which the dye and adsorbent are in contact, allowing adsorption to occur until equilibrium is reached researchgate.netresearchgate.netmdpi.com. Studies on Acid Orange 3 adsorption have investigated the effect of contact time to determine the time required to reach maximum removal efficiency researchgate.netresearchgate.net. For Acid Orange 3 removal by activated carbon, a removal efficiency of 98% was achieved within 1 hour asianpubs.org.
In degradation processes, mixing helps to ensure uniform distribution of the dye and catalyst (if heterogeneous) and promotes the contact between the reactants and the reactive species acs.org. Contact time is also crucial in degradation, as the reaction needs sufficient time to proceed to a significant extent scispace.comacs.orgaidic.itgjesm.net. Studies often determine the optimal contact or reaction time to achieve maximum degradation efficiency scispace.comacs.orgaidic.it. For Acid Orange 3 degradation using a Fly ash/H2O2 system with ultrasound, a contact time of 160 minutes resulted in 96% degradation scispace.com.
Theoretical and Computational Chemistry Approaches in C.i. Acid Orange 123 C.i. Acid Orange 3 Studies
Quantum Chemical Calculations
Quantum chemical calculations, rooted in the principles of quantum mechanics, are essential tools for investigating the electronic structure and properties of molecules. These methods aim to solve the Schrödinger equation for a molecular system, providing a detailed description of electron distribution and energy levels.
Density Functional Theory (DFT) Applications
Density Functional Theory (DFT) is a widely used quantum chemical method due to its favorable balance between computational cost and accuracy for many chemical systems, including organic molecules and dyes. DFT is employed to determine optimized molecular geometries, calculate electronic energies, and analyze electron density distribution. Studies on various azo dyes have utilized DFT to understand their ground-state properties and inform interpretations of experimental data researchgate.netscispace.comnih.govdergipark.org.tracs.orgrsc.orgacs.orgnih.govbohrium.com. For instance, DFT calculations have been applied to study the structure and reactivity of thiazole (B1198619) azo dyes nih.govmdpi.com. The B3LYP functional, often combined with various basis sets (e.g., 6-31G+, 6-311+G**), is a common choice in DFT studies of organic molecules and dyes researchgate.netscispace.comnih.govdergipark.org.tracs.orgrsc.orgacs.orgnih.govmdpi.com. DFT calculations can provide insights into the electronic structure that underlies the chemical behavior of compounds like C.I. Acid Orange 123.
Analysis of Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)
The analysis of Frontier Molecular Orbitals (FMOs), specifically the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), is a key aspect of quantum chemical studies. The energies and spatial distributions of the HOMO and LUMO provide valuable information about a molecule's reactivity and electronic transitions. The HOMO represents the electron-donating ability, while the LUMO indicates the electron-accepting ability. The energy difference between the HOMO and LUMO, known as the band gap, is inversely related to the molecule's kinetic stability and directly influences its electronic and optical properties nih.govacs.orgrsc.orgnih.govmdpi.comhivnursing.netresearchgate.net.
For azo dyes, HOMO-LUMO analysis using DFT can reveal the regions most likely to participate in chemical reactions, such as oxidation or reduction acs.orghivnursing.net. Studies on different azo dyes have shown that the distribution of electron density in the HOMO and LUMO orbitals is crucial for understanding their chemical behavior and electronic transitions responsible for color mdpi.comresearchgate.net. A smaller HOMO-LUMO gap generally indicates higher chemical reactivity nih.govrsc.orgmdpi.com. These analyses are fundamental in predicting how C.I. Acid Orange 123 might interact with other substances or undergo transformations.
Molecular Modeling and Simulation of Reaction Pathways
Molecular modeling and simulation techniques are used to investigate chemical processes, including reaction mechanisms and degradation pathways. These methods can provide a step-by-step understanding of how molecules transform, identifying intermediates and transition states, and estimating energy barriers.
Computational chemistry methods, including quantum mechanics and molecular mechanics, are applied to model the degradation of organic pollutants, including dyes acs.orgbohrium.comsustainability-directory.commdpi.com. For instance, DFT methods have been used to model the oxidative degradation of azo dyes, investigating potential energy surfaces and identifying key steps in the reaction mechanism acs.org. Simulations can help predict the likely products of a reaction and the conditions under which it might occur. While specific simulations for C.I. Acid Orange 123 degradation pathways were not detailed in the search results, the application of these methods to other azo dyes demonstrates their relevance for understanding the fate and transformation of C.I. Acid Orange 123 in various environments acs.orgbohrium.commdpi.comchemrxiv.org.
Structure-Reactivity Relationships and Predictive Modeling
Establishing structure-reactivity relationships involves correlating the structural features of molecules with their chemical behavior and properties. Computational chemistry is a powerful tool for this purpose, allowing researchers to systematically study how modifications to a molecule's structure affect its reactivity, stability, and other characteristics researchgate.netacs.orgrsc.org.
By calculating various molecular descriptors from computational studies, such as atomic charges, frontier orbital energies, and reaction enthalpies, researchers can develop models that predict the reactivity of a compound or a series of related compounds nih.govacs.orgnih.govmdpi.com. For azo dyes, computational studies have aimed to link structural variations to properties like color, dyeing performance, and stability researchgate.netacs.orgnih.govresearchgate.netnih.gov. These relationships can be used to design new molecules with desired properties or to predict the behavior of existing ones, including C.I. Acid Orange 123 researchgate.netrsc.org. Predictive modeling based on computational data can be valuable for assessing the potential interactions and transformations of C.I. Acid Orange 123 in different applications or environmental contexts.
Spectroscopic Property Prediction from Theoretical Models
Theoretical calculations can predict various spectroscopic properties, which can then be compared with experimental spectra to validate computational models and aid in the interpretation of experimental results. This includes predicting UV-Visible (UV-Vis), Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectra.
Time-dependent Density Functional Theory (TD-DFT) is commonly used to predict UV-Vis absorption spectra of organic molecules and dyes, providing insights into electronic transitions responsible for color scispace.comnih.govdergipark.org.trrsc.orgnih.govresearchgate.net. Vibrational frequencies calculated using DFT can be used to predict IR and Raman spectra, helping to assign experimental bands to specific molecular vibrations dergipark.org.trrsc.orgacs.org. Computational methods can also predict NMR chemical shifts, assisting in structural elucidation dergipark.org.trrsc.orgnih.govacs.org. Studies on other azo dyes have successfully used theoretical calculations to predict spectroscopic features and understand the relationship between structure and spectral characteristics researchgate.netscispace.comdergipark.org.trrsc.orgnih.govnih.govresearchgate.netacs.orgum.ac.ir. Applying these theoretical approaches to C.I. Acid Orange 123 can help in understanding its observed spectroscopic behavior and confirming its molecular structure.
Applications of C.i. Acid Orange 123 C.i. Acid Orange 3 in Industrial and Material Science Research
Utilization in Textile Dyeing Processes
C.I. Acid Orange 123 is used in the dyeing of textiles, particularly for protein-based fibers such as wool and silk, as well as polyamide fibers like nylon. chinainterdyes.comworlddyevariety.comchemicalbook.innih.govcncolorchem.comvulcanchem.com It can be used as a standalone dye or as a component in dye mixtures to achieve specific shades. chinainterdyes.comworlddyevariety.comchemicalbook.in
Dyeing Performance on Various Fabric Substrates
Research indicates that C.I. Acid Orange 3 is commonly used for dyeing polyamide, silk, and wool fabrics. chinainterdyes.comcncolorchem.comcncolorchem.com Its solubility in water makes it suitable for aqueous dyeing processes. smolecule.com
Fastness Properties (e.g., Washing, Rubbing, Perspiration)
Fastness properties are crucial for evaluating the durability of a dye on a substrate. Studies have reported the fastness characteristics of C.I. Acid Orange 3 on wool fabric. The dye shows good to excellent fastness to various agents. chinainterdyes.comcncolorchem.comcncolorchem.com
| Fastness Property | Grade (Wool Fabric) |
| Perspiration Fastness (Acid) | 4-5 |
| Seawater Logging Fastness | 5 (Fading), 4-5 (Staining) cncolorchem.com |
| Dry Rubbing Fastness | 5 |
| Ironing Fastness | 5 |
| Soaping (50℃) | 5 (Fading), 5 (Staining) cncolorchem.com |
| Washing | 5 (Fading), 5 (Staining) cncolorchem.com |
| Perspiration | 4-5 (Fading), 4-5 (Staining) cncolorchem.com |
| Sea water | 5 (Fading), 4-5 (Staining) cncolorchem.com |
| Crocking (Dry) | 5 cncolorchem.com |
| Crocking (Wet) | 5 cncolorchem.com |
| Ironing | 4-5 cncolorchem.com |
| Light Fastness | 5-6 chinainterdyes.comworlddyevariety.com, 6-7 cncolorchem.com |
| Oxygen Bleaching | 3 (Fading), 1 (Staining) chinainterdyes.comworlddyevariety.com, 3 (Bleaching), 1 (Staining) cncolorchem.com |
Note: Fastness grades are typically on a scale, often 1 to 5 or 1 to 8, where higher numbers indicate better fastness.
Other Industrial Applications (e.g., Coatings, Inks)
Beyond textiles, C.I. Acid Orange 3 has been mentioned in the context of other industrial applications, including its historical use in semi-permanent hair coloring products. nih.goviarc.frinchem.orgnih.gov While specific detailed research findings on its use in coatings and inks were not extensively available in the provided search results for C.I. Acid Orange 123 / C.I. Acid Orange 3, related acid dyes are known for applications in printing inks and coloring various materials like plastics, rubber, and leather. sunrisedyestuffs.comepsilonpigments.com
Integration into Advanced Functional Materials
Research involving C.I. Acid Orange 3 in the development of advanced functional materials appears to be limited based on the provided search snippets, with the focus primarily on its traditional dyeing applications and environmental remediation studies. Some research explores the removal of acid dyes, including Acid Orange 3, from wastewater using various methods like adsorption and electrochemical degradation, which relates to environmental science rather than material integration. researchgate.netmedchemexpress.comfrontiersin.orgmazums.ac.irscirp.org While acid dyes in general can be relevant to functional materials, specific detailed research on C.I. Acid Orange 123's integration into such materials was not prominently found.
Future Research Directions and Emerging Paradigms for C.i. Acid Orange 123 C.i. Acid Orange 3
Development of Novel and Sustainable Remediation Technologies
The limitations of traditional physicochemical water treatment methods, such as high cost and the generation of secondary pollutants, have spurred research into green and sustainable alternatives. actabotanica.orgresearchgate.net A significant future direction lies in the harnessing of biological systems for the remediation of C.I. Acid Orange 3.
Recent studies have highlighted the potential of microbial consortia for the effective biodegradation of this dye. A novel bacterial consortium, SPB92, comprising Pseudomonas stutzeri, Bacillus tequilensis, Bacillus flexus, and Kocuria rosea, has demonstrated significant potential. researcher.life This consortium was able to decolorize C.I. Acid Orange 3 effectively under specific conditions. researchgate.netfrontiersin.org Research indicates that under static laboratory conditions, with a yeast extract as a co-substrate, the consortium achieved notable decolorization. researcher.lifefrontiersin.org The process is attributed to biodegradation rather than mere adsorption. researchgate.net This is substantiated by significant reductions in key environmental impact indicators. researcher.life
Future research will likely focus on optimizing these microbial systems for industrial-scale applications. This includes exploring the genetic and metabolic pathways of these microorganisms to enhance their dye-degrading efficiency, developing bioreactor technologies that can maintain optimal conditions for microbial activity, and investigating the application of these consortia for in-situ treatment of textile effluents. The development of such "green remediation technologies" represents a paradigm shift towards environmentally benign and economically viable solutions for dye pollution. researchgate.net
| Parameter | Optimal Condition/Result | Reference |
| Bacterial Consortium | SPB92 (P. stutzeri, B. tequilensis, B. flexus, K. rosea) | researcher.life |
| Initial Dye Concentration | 30 mg/L | frontiersin.org |
| Time for Decolorization | 23 hours | frontiersin.org |
| Optimal pH | 7.5 | researchgate.net |
| Optimal Temperature | 32°C | researchgate.net |
| Biological Oxygen Demand (BOD) Reduction | 96% | researcher.life |
| Chemical Oxygen Demand (COD) Reduction | 79% | researcher.life |
| Total Organic Carbon (TOC) Reduction | 54% | researcher.life |
Exploration of Advanced Analytical Techniques for Trace Analysis and Metabolite Profiling
A comprehensive understanding of the degradation process of C.I. Acid Orange 3 requires sophisticated analytical methods capable of identifying and quantifying the parent dye molecule, its intermediate metabolites, and final mineralization products, often at trace concentrations. Current research utilizes a combination of spectroscopic and chromatographic techniques. researchgate.net
UV-Visible (UV-Vis) absorption spectroscopy is commonly used to monitor the decolorization of the dye, while Fourier Transform-Infrared (FT-IR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) are employed to confirm the biodegradation and identify the resultant metabolites. researchgate.netfrontiersin.org
The future in this domain points towards the adoption of more sensitive and powerful hyphenated techniques. Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS) offers superior separation and detection capabilities, making it ideal for profiling complex metabolite mixtures in treated effluent. mdpi.com Advanced techniques like Shell-Isolated Nanoparticle-Enhanced Raman Spectroscopy (SHINERS) could provide in-situ analysis of catalytic degradation processes on material surfaces. acs.org Furthermore, developing highly sensitive aptasensors and other biosensing systems could enable rapid, on-site monitoring of C.I. Acid Orange 3 at trace levels. acs.org These advanced analytical workflows are essential for verifying the complete mineralization of the dye and ensuring that no toxic by-products are released into the environment.
Deeper Mechanistic Understanding of Degradation Pathways and By-product Formation
While current research confirms that C.I. Acid Orange 3 can be mineralized, a detailed map of its degradation pathways is still an area of active investigation. researchgate.net Understanding the step-by-step breakdown of the dye molecule is crucial for optimizing remediation processes and assessing the environmental safety of the treated water.
For similar azo dyes, degradation typically involves the reductive cleavage of the azo bond (–N=N–), which is responsible for the dye's color. academax.com This initial step breaks the molecule into smaller aromatic amines, which are often more toxic than the parent dye. Subsequent steps involve the hydroxylation and opening of these aromatic rings, ultimately leading to the formation of simpler, non-toxic compounds like carbon dioxide and water. academax.com
Future research must focus on elucidating the specific enzymatic reactions involved in the microbial degradation of C.I. Acid Orange 3. Identifying the key enzymes, such as azoreductases, laccases, and peroxidases, and the genes that code for them will provide a molecular-level understanding of the process. actabotanica.org This knowledge can be used to genetically engineer microorganisms for enhanced degradation capabilities. Techniques like GC-MS analysis of degradation intermediates will continue to be vital in piecing together these complex pathways and ensuring the complete detoxification of the effluent. researcher.life
Integration of Artificial Intelligence and Machine Learning in Process Optimization and Prediction
The complexity of dye degradation processes, which are influenced by multiple interacting parameters (e.g., pH, temperature, catalyst dosage, initial dye concentration), makes them ideal candidates for optimization using Artificial Intelligence (AI) and Machine Learning (ML). nih.gov This represents an emerging paradigm in environmental engineering, moving from empirical, one-variable-at-a-time experiments to predictive, multi-parameter modeling.
Machine learning algorithms can analyze large datasets from remediation experiments to identify complex patterns and relationships that are not easily discernible through traditional methods. nih.gov These models can accurately predict the performance of a remediation process under various conditions, thereby optimizing the selection of catalysts and operational parameters for maximum efficiency and cost-effectiveness. nih.gov For instance, ML routines can be developed to autonomously control a continuous flow reactor, identifying the best reaction conditions in a complex multiparameter space and even adjusting for factors like catalyst degradation over time.
Future work on C.I. Acid Orange 3 should involve developing specific ML models (e.g., Artificial Neural Networks, Support Vector Machines, Random Forests) trained on experimental data from its degradation. These models could predict decolorization efficiency, TOC reduction, and metabolite formation, significantly reducing the experimental effort required for process optimization and facilitating the scale-up of remediation technologies from the lab to industrial applications.
Design of Next-Generation Materials for Enhanced Dye Adsorption and Degradation
Parallel to advancements in bioremediation, a significant research thrust is the design and synthesis of novel materials with superior capabilities for adsorbing and catalytically degrading C.I. Acid Orange 3. The focus is on developing materials that are efficient, stable, reusable, and cost-effective.
Emerging materials in this field include:
Modified Biopolymers: Nanochitosan, a derivative of the abundant natural polymer chitin, is being explored as an effective adsorbent for acid dyes. Its nanoscale form provides a high surface area for adsorption. researchgate.net
Advanced Nanocomposites: Materials like bentonite-supported copper-titanium oxides (e.g., Cu3TiO5) are being developed as bifunctional adsorbent-photocatalysts. These materials can first adsorb dye molecules onto their surface and subsequently degrade them via photocatalysis under light irradiation. mdpi.com
Graphitic Carbon Nitride (g-C3N4): This metal-free polymeric semiconductor is a promising next-generation photocatalyst. Strategies like heteroatom doping (e.g., with phosphorus) are being employed to enhance its visible-light absorption and charge separation efficiency, boosting its performance in degrading organic pollutants. acs.org
Tribo-catalytic Materials: A novel approach involves using mechanical force (friction) to generate catalytic activity. Nanoparticles such as copper on an aluminum oxide support (Cu/Al2O3) are being investigated for their potential in tribo-catalytic degradation of dyes. mdpi.com
Future research will concentrate on tailoring the physicochemical properties of these materials—such as surface area, pore size, and active sites—to achieve higher selectivity and efficiency for C.I. Acid Orange 3 removal. The development of magnetically separable catalysts is also a key area, as it simplifies the recovery and reuse of the material, enhancing the economic and environmental sustainability of the treatment process. acs.org
Q & A
Basic Research Questions
Q. How can researchers verify the identity and purity of C.I.Acid Orange 123 in synthetic batches?
- Methodological Answer : Use high-performance liquid chromatography (HPLC) with a diode-array detector (DAD) to confirm retention time and UV-Vis spectral matching against certified standards. Supplement with nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) for structural validation. Purity assessment should include elemental analysis (C, H, N, S) and mass spectrometry (MS) for molecular ion confirmation. For reproducibility, document instrument parameters (e.g., column type, mobile phase, flow rate) and calibration curves .
Q. What experimental factors influence the photostability of C.I.Acid Orange 123 in aqueous solutions?
- Methodological Answer : Design controlled light-exposure experiments using a solar simulator (e.g., Xenon arc lamp) with irradiance calibrated to standard sunlight (1.5 AM global spectrum). Vary pH (3–11), temperature (20–50°C), and ionic strength. Monitor degradation via UV-Vis spectroscopy at λ_max (e.g., 485 nm for Acid Orange 123) and quantify using Beer-Lambert law. Include control samples shielded from light and validate with HPLC to detect degradation byproducts .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported molar extinction coefficients (ε) for C.I.Acid Orange 123 across studies?
- Methodological Answer : Perform a meta-analysis of published ε values, accounting for solvent polarity (e.g., water vs. ethanol), instrument calibration discrepancies, and sample preparation protocols. Replicate key studies under standardized conditions (e.g., ISO 7027 for turbidity correction). Use statistical tools like ANOVA to identify significant variance sources. Publish raw absorbance and concentration data in supplementary materials to enable cross-validation .
Q. What strategies optimize the synthesis yield of C.I.Acid Orange 123 while minimizing hazardous byproducts?
- Methodological Answer : Employ design of experiments (DoE) to evaluate reaction parameters:
- Factors : Temperature (60–100°C), stoichiometry (sulfonation agent ratio), and catalyst type (e.g., H₂SO₄ vs. ionic liquids).
- Response Variables : Yield (gravimetric analysis), byproduct quantification (GC-MS), and reaction time.
Use response surface methodology (RSM) to model interactions and identify Pareto-optimal conditions. Validate with green chemistry metrics (e.g., E-factor) .
Q. How can computational modeling predict the interaction of C.I.Acid Orange 123 with cellulose substrates?
- Methodological Answer : Apply molecular docking simulations (e.g., AutoDock Vina) to study dye-cellulose binding affinities. Parameterize force fields using experimental data (e.g., adsorption isotherms). Validate predictions with spectroscopic techniques (FTIR for hydrogen bonding) and thermodynamic analyses (van’t Hoff plots for ΔH and ΔS). Compare results with analogous azo dyes to identify structure-activity trends .
Data Analysis & Reproducibility
Q. What statistical methods are appropriate for analyzing batch-to-batch variability in C.I.Acid Orange 123 synthesis?
- Methodological Answer : Use multivariate analysis (e.g., principal component analysis, PCA) to cluster batches based on spectral, chromatographic, and elemental data. Apply Grubbs’ test to identify outliers in yield or purity. Report confidence intervals (95% CI) for critical parameters and include error propagation calculations in kinetic models .
Q. How should researchers document experimental protocols to ensure reproducibility in dye degradation studies?
- Methodological Answer : Adhere to FAIR (Findable, Accessible, Interoperable, Reusable) data principles:
- Metadata : Specify light source spectral output, sample container material (e.g., quartz vs. borosilicate), and stirring rate.
- Raw Data : Publish absorbance/time datasets in open repositories (e.g., Zenodo) with machine-readable formats.
- Code : Share scripts for data processing (e.g., Python/R for kinetic fitting) .
Contradictory Evidence & Validation
Q. How to address conflicting reports on the carcinogenic potential of C.I.Acid Orange 123 metabolites?
- Methodological Answer : Conduct in vitro Ames tests with Salmonella typhimurium TA98 and TA100 strains under metabolic activation (S9 fraction). Compare results with computational toxicology tools (e.g., OECD QSAR Toolbox). Perform dose-response assays and report NOAEL/LOAEL values. Cross-reference with structural analogs (e.g., Acid Orange 7) to contextualize risks .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
